Cas no 55854-47-2 (2-Thiophenesulfonyl chloride, 5-iodo-)

2-Thiophenesulfonyl chloride, 5-iodo-, is a specialized organosulfur compound featuring a sulfonyl chloride functional group and an iodine substituent at the 5-position of the thiophene ring. This reagent is particularly valuable in synthetic organic chemistry for its reactivity in nucleophilic substitution and cross-coupling reactions, enabling the introduction of thiophene sulfonyl moieties into target molecules. The iodine substituent enhances its utility in further functionalization via metal-catalyzed transformations, such as Suzuki or Sonogashira couplings. Its high purity and stability under controlled conditions make it a reliable intermediate for pharmaceutical and materials science applications, where precise structural modifications are required.

2-Thiophenesulfonyl chloride, 5-iodo- structure

55854-47-2 structure

Product Name:2-Thiophenesulfonyl chloride, 5-iodo-

CAS No:55854-47-2

MF:C₄H₂ClIO₂S₂

MW:308.544950008392

CID:1601515

PubChem ID:13425715

Update Time:2025-05-27

2-Thiophenesulfonyl chloride, 5-iodo- Chemical and Physical Properties

Names and Identifiers

- 2-Thiophenesulfonyl chloride, 5-iodo-
- 5-iodothiophene-2-sulfonyl chloride
- EN300-741876
- SCHEMBL2997802
- AKOS000129933
- 55854-47-2
- AT16703
- CS-0259773
- 5-Iodothiophene-2-sulfonylchloride
- DTXSID60540457
- Inchi： 1S/C4H2ClIO2S2/c5-10(7,8)4-2-1-3(6)9-4/h1-2H
- InChI Key： ZPSQHBAYQRJYDZ-UHFFFAOYSA-N
- SMILES： IC1=CC=C(S1)S(=O)(=O)Cl

Computed Properties

Exact Mass: 307.82256
Monoisotopic Mass: 307.82295g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 210
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 70.8Å²

Experimental Properties

PSA: 34.14

2-Thiophenesulfonyl chloride, 5-iodo- Pricemore >>

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